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Compound of Interest

Compound Name: Diisodecyl adipate

Cat. No.: B167166 Get Quote

The proper disposal of diisodecyl adipate (DIDA) is a critical aspect of laboratory safety and

environmental responsibility. While Diisodecyl Adipate is not classified as a hazardous

substance under the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, it is imperative to manage its disposal in a controlled and compliant manner. This

guide provides essential information for researchers, scientists, and drug development

professionals on the safe and logistical procedures for handling and disposing of diisodecyl
adipate.

Key Properties and Regulatory Overview
Diisodecyl adipate is a combustible liquid that is stable under normal conditions.[1] According

to Safety Data Sheets (SDS), it is not considered a hazardous waste. However, all chemical

waste should be managed in accordance with institutional policies and local, state, and federal

regulations. The Resource Conservation and Recovery Act (RCRA) in the United States

establishes the framework for managing hazardous waste from its generation to its final

disposal, often referred to as a "cradle-to-grave" approach.[2][3][4] Although DIDA is not

federally regulated as hazardous, some state or local regulations may have specific

requirements. Therefore, it is crucial to consult with your institution's Environmental Health and

Safety (EHS) department.
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Property Value Source

CAS Number 27178-16-1 [5][6]

GHS Classification
Not a hazardous substance or

mixture

Oral LD50 (Rat) 20,500 mg/kg [1]

Flash Point 221 - 235 °C [1][5]

Physical State Liquid

Pre-Disposal and Handling Precautions
Before disposal, proper handling and storage procedures must be followed to minimize risks.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling diisodecyl adipate.[5]

Storage: Store in a tightly closed, original container in a dry, cool, and well-ventilated area.[1]

[5] Avoid storing near heat, sparks, or open flames.[5]

Spill Management: In the event of a spill, prevent the material from entering drains. Absorb

the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable

container for disposal.

Step-by-Step Disposal Procedure
Waste Determination: Confirm that the waste is solely diisodecyl adipate and not mixed

with any hazardous substances. If it is mixed with a hazardous chemical, it must be treated

as hazardous waste.

Containerization:

Use a chemically compatible and properly labeled waste container.[7][8] The container

should be in good condition, free from leaks, and have a secure, tight-fitting lid.[7]
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The label should clearly identify the contents as "Diisodecyl Adipate" and include the

words "Non-hazardous waste for chemical disposal" or as required by your institution.

Segregation: Do not mix diisodecyl adipate waste with other chemical waste streams

unless explicitly permitted by your EHS department.

Accumulation: Store the waste container in a designated satellite accumulation area within

the laboratory.[9][10] This area should be under the control of laboratory personnel and away

from ignition sources.[9][11]

Contact EHS for Pickup: Once the container is full or ready for disposal, contact your

institution's EHS department to arrange for a pickup.[9] They will ensure the waste is

transported and disposed of by a licensed waste disposal company in accordance with all

applicable regulations.

Documentation: Maintain a record of the waste generated and its disposal, as required by

your institution's policies.[7]

Experimental Protocols
This document provides procedural guidance for disposal and does not cite specific

experimental protocols. The handling and disposal procedures outlined are based on safety

data sheets and general laboratory chemical waste management guidelines.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

diisodecyl adipate.
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Diisodecyl Adipate Disposal Workflow

Start: Diisodecyl Adipate Waste Generated

Is the waste mixed with any hazardous chemicals?

Treat as Hazardous Waste
(Follow institutional hazardous waste procedures)

Yes

Containerize in a labeled, compatible container

No

Store in designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for pickup

Waste collected by licensed disposal company

Maintain disposal records

Click to download full resolution via product page

Caption: Decision workflow for the disposal of diisodecyl adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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